Cas no 1426254-96-7 (7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine
• CAS No: 1426254-96-7
• MF: C₇H₅BrClN₃
• MW: 246.49
• CID: 2116026
• PubChem ID: 129321393
• Update Time: 2025-11-02

7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-?bromo-?5-?chloro-?1-?methyl-1H-?Pyrazolo[4,?3-?b]?pyridine
• CID 129321393
• 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine
• 1H-Pyrazolo[4,3-b]pyridine, 7-bromo-5-chloro-1-methyl-
• SCHEMBL22574703
• 7-bromo-5-chloro-1-methylpyrazolo[4,3-b]pyridine
• EN300-7987402
• 1426254-96-7
• DA-35911
• BS-52850
• F73081

• Inchi： 1S/C7H5BrClN3/c1-12-7-4(8)2-6(9)11-5(7)3-10-12/h2-3H,1H3
• InChI Key： BAJFALUEJVZOCI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC2C=NN(C)C=21)Cl

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 2.2

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 334.1±37.0 °C(Predicted)
• pka: 2.37±0.30(Predicted)

Additional information on 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine

Professional Introduction to Compound with CAS No. 1426254-96-7 and Product Name: 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine

The compound identified by the CAS number 1426254-96-7 and the product name 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine represents a significant molecule in the realm of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazolo[4,3-b]pyridine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural properties. The presence of bromo and chloro substituents on the pyrazolo[4,3-b]pyridine core enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

Recent advancements in medicinal chemistry have highlighted the potential of 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine as a key building block for developing novel therapeutic agents. Its unique structural features contribute to its ability to interact with various biological targets, including enzymes and receptors. For instance, studies have demonstrated its utility in generating derivatives with anti-inflammatory, anticancer, and antimicrobial properties. The bromo and chloro atoms serve as handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing more intricate molecular architectures.

In the context of drug discovery, the 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine scaffold has been explored in several high-throughput screening campaigns to identify lead compounds with therapeutic relevance. Its ability to modulate key signaling pathways has made it a focal point for researchers aiming to develop treatments for chronic diseases. Notably, derivatives of this compound have shown promise in preclinical studies by exhibiting inhibitory effects on enzymes such as kinases and phosphodiesterases. These findings underscore the importance of 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine as a versatile intermediate in medicinal chemistry.

The synthesis of 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazolo[4,3-b]pyridine core. Subsequent halogenation at the 5-position and 7-position introduces the bromo and chloro substituents, respectively. The methylation at the 1-position further refines the structure, enhancing its pharmacological profile. This synthetic route underscores the compound's feasibility for large-scale production, which is essential for both academic research and industrial applications.

From a computational chemistry perspective, 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine has been subjected to extensive molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided insights into how modifications at specific positions can influence its affinity and selectivity. For example, computational analysis has revealed that variations in steric hindrance around the bromo and chloro groups can significantly impact binding affinity. Such data is invaluable for guiding experimental efforts aimed at optimizing drug-like properties.

The bromo and chloro substituents on 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine also play a crucial role in its spectroscopic behavior. NMR spectroscopy has been particularly useful in characterizing these substituents due to their distinct chemical shifts and coupling patterns. Additionally, mass spectrometry provides confirmation of molecular weight and fragmentation patterns, further validating the structural integrity of synthesized derivatives. These analytical techniques are indispensable for ensuring high purity and consistency in pharmaceutical-grade preparations.

Current research trends indicate that 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine will continue to be a cornerstone in innovative drug development strategies. Its adaptability as a scaffold allows for the creation of diverse derivatives with tailored biological activities. Moreover, advances in synthetic methodologies have made it increasingly feasible to explore complex derivatives using this compound as a starting point. As such, 7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine is poised to remain a pivotal molecule in both academic laboratories and pharmaceutical companies.

In conclusion,7-bromo-5-chloro-1-methyl-1H-pyrazolo[4,3-b]pyridine (CAS No. 1426254-96-7) exemplifies the intersection of structural complexity and functional diversity within pharmaceutical chemistry. Its role as an intermediate in synthesizing bioactive molecules underscores its significance in drug discovery efforts aimed at addressing unmet medical needs. With ongoing research exploring its potential applications across various therapeutic areas, this compound promises to contribute significantly to future advancements in medicinal chemistry.